Cas no 932339-04-3 (N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide)

• Product name: N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide
• CAS No: 932339-04-3
• MF: C₂₂H₂₃FN₄O₂
• MW: 394.442028284073
• CID: 5363295

N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-ene-8-acetamide
• N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide

• Inchi： 1S/C22H23FN4O2/c1-15-6-8-16(9-7-15)20-21(29)26-22(25-20)10-12-27(13-11-22)14-19(28)24-18-5-3-2-4-17(18)23/h2-9H,10-14H2,1H3,(H,24,28)(H,26,29)
• InChI Key： CMCBSMNDIQCXMQ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC(NC3=CC=CC=C3F)=O)CC2)NC(=O)C=1C1=CC=C(C)C=C1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.11±0.40(Predicted)

Additional information on N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide

Comprehensive Overview of N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide (CAS No. 932339-04-3)

The compound N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide (CAS No. 932339-04-3) represents a sophisticated spirocyclic compound with significant potential in pharmaceutical research and development. This structurally complex molecule features a unique 1,4,8-triazaspiro[4.5]dec-1-en-3-one core, which has attracted considerable attention from medicinal chemists due to its promising biological activity profile.

Recent scientific literature highlights growing interest in spirocyclic compounds like 932339-04-3, particularly as researchers explore novel approaches to drug discovery. The compound's molecular architecture combines several pharmacologically relevant features: a fluorophenyl moiety known for enhancing metabolic stability, a methylphenyl group contributing to lipophilicity, and the distinctive spirocyclic triaza scaffold that may offer improved target selectivity. These characteristics make it a valuable subject for structure-activity relationship studies in various therapeutic areas.

The synthesis of N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide typically involves multi-step organic transformations, with key steps including the construction of the spirocyclic core and subsequent functionalization. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity, which are crucial for research applications.

From a pharmaceutical perspective, compounds containing the 1,4,8-triazaspiro[4.5]decane scaffold have shown promise in addressing several current medical challenges. Researchers are particularly interested in how modifications to the fluorophenyl and methylphenyl substituents might influence biological activity, with potential applications in developing treatments for neurological disorders and inflammatory conditions. The compound's sp3-rich character aligns well with modern drug design principles that emphasize three-dimensional complexity for improved target engagement.

The physicochemical properties of CAS 932339-04-3 merit special consideration in drug development workflows. Its molecular weight and lipophilicity parameters suggest it may possess favorable drug-like characteristics, though detailed ADME studies would be required to fully evaluate its pharmacokinetic potential. The presence of both hydrogen bond acceptors and donors in its structure could influence its solubility profile and membrane permeability, important factors in bioavailability.

In the context of current pharmaceutical trends, N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide represents an interesting case study in fragment-based drug design. The compound's structural complexity offers multiple vectors for chemical modification, allowing researchers to explore diverse structure-activity relationships. This aligns with growing interest in three-dimensional fragment libraries for hit identification in drug discovery programs.

Quality control for 932339-04-3 requires rigorous analytical methods to ensure batch-to-batch consistency. Standard protocols include HPLC purity analysis, residual solvent testing, and chiral purity assessment when applicable. These measures are essential for researchers who require high-quality reference compounds for their investigations into the biological properties of this chemical class.

The commercial availability of CAS 932339-04-3 through specialty chemical suppliers has facilitated its investigation in various research settings. Current market data indicates steady demand for such structurally complex intermediates, particularly from pharmaceutical companies engaged in central nervous system drug discovery and GPCR-targeted therapeutics. The compound's price point reflects both its synthetic complexity and its potential value in medicinal chemistry programs.

From a safety perspective, proper handling procedures should be followed when working with N-(2-fluorophenyl)-2-2-(4-methylphenyl)-3-oxo-1,4,8-triazaspiro4.5dec-1-en-8-ylacetamide, including the use of appropriate personal protective equipment and engineering controls. While not classified as hazardous under standard regulations, prudent laboratory practices should always be observed when handling any chemical substance.

Future research directions for 932339-04-3 may include exploration of its potential as a pharmacophore in various therapeutic contexts, optimization of its physicochemical properties through structural modification, and investigation of its metabolic fate in biological systems. The compound's unique architecture continues to inspire innovative approaches to addressing current challenges in medicinal chemistry and drug discovery.